In-Depth Technical Guide: 4-(Methylsulfonyl)cyclohexanone
In-Depth Technical Guide: 4-(Methylsulfonyl)cyclohexanone
Executive Summary
4-(Methylsulfonyl)cyclohexanone (CAS: 862129-72-4) is a critical aliphatic sulfone intermediate used in the synthesis of pharmaceutical agents, particularly those targeting G-protein coupled receptors (GPCRs) such as CCR2 antagonists and Janus kinase (JAK) inhibitors.[1][2][3] Its structural value lies in the methylsulfonyl group , which serves as a robust, non-ionizable polar motif that improves metabolic stability and aqueous solubility compared to carboxylic acid bioisosteres.
This guide details the IUPAC nomenclature logic, a field-proven synthetic protocol favoring the "Protected Route" to minimize side reactions, and analytical characterization standards.
Part 1: Nomenclature and Structural Analysis[4]
IUPAC Name Derivation
The systematic name 4-(methylsulfonyl)cyclohexan-1-one is derived based on the IUPAC hierarchy of functional groups.
-
Principal Functional Group: The molecule contains both a ketone (
) and a sulfone ( ). According to IUPAC priority rules, ketones rank higher than sulfones. Therefore, the suffix of the parent name is -one . -
Parent Chain: The six-membered saturated ring is cyclohexane . Combined with the suffix, the parent scaffold is cyclohexanone .
-
Numbering: The carbon atom of the ketone group is automatically assigned position 1 . Numbering proceeds around the ring to give the substituent the lowest possible locant.
-
Substituent: The
group is treated as a prefix. It is named methylsulfonyl (or methanesulfonyl). -
Position: The substituent is at the 4-position (para-like relative to the ketone).
Final Name: 4-(Methylsulfonyl)cyclohexan-1-one.
Structural Logic Diagram
The following decision tree illustrates the IUPAC priority logic used to determine the name.
Figure 1: IUPAC nomenclature decision tree highlighting the priority of the ketone group over the sulfone moiety.
Part 2: Synthetic Pathways[1]
Direct alkylation or oxidation of bare cyclohexanones often leads to Baeyer-Villiger side products or polymerization. The most reliable "field-proven" route utilizes a ketal protection strategy , starting from the commercially available 1,4-dioxaspiro[4.5]decan-8-ol .
The "Protected Route" Protocol
This pathway ensures the ketone remains intact during the nucleophilic substitution and oxidation steps.
Reaction Scheme Overview
-
Activation: Conversion of alcohol to mesylate (leaving group).
-
Displacement:
substitution with sodium thiomethoxide. -
Oxidation: Chemoselective oxidation of sulfide to sulfone.
-
Deprotection: Acid-catalyzed hydrolysis of the ketal.
Figure 2: Step-by-step synthetic pathway from the protected alcohol to the final sulfone ketone.[3]
Detailed Experimental Protocol
Step 1 & 2: Sulfide Formation
-
Reagents: 1,4-dioxaspiro[4.5]decan-8-ol (1.0 eq), Methanesulfonyl chloride (MsCl, 1.2 eq), Triethylamine (1.5 eq), Sodium thiomethoxide (NaSMe, 1.5 eq).
-
Procedure:
-
Dissolve alcohol in DCM at 0°C. Add
followed by dropwise MsCl. Stir 2h. -
Wash with brine, dry, and concentrate to yield the crude mesylate.
-
Dissolve crude mesylate in DMF. Add NaSMe carefully (exothermic). Heat to 60°C for 4h.
-
Critical Check: Monitor TLC for disappearance of mesylate.
-
Workup: Dilute with water, extract with EtOAc.
-
Step 3: Oxidation (The "Green" Method)
-
Reagents: Oxone® (Potassium peroxymonosulfate), Methanol/Water (1:1).
-
Rationale: Oxone is preferred over mCPBA for scale-up as it avoids the formation of shock-sensitive benzoates and is water-soluble, simplifying purification.
-
Procedure:
-
Dissolve the sulfide intermediate in MeOH/Water.
-
Add Oxone (2.5 eq) in portions at 0°C to control exotherm.
-
Stir at Room Temperature (RT) for 6–12 hours.
-
Filter insoluble salts. Concentrate filtrate to remove MeOH. Extract aqueous residue with DCM.
-
Step 4: Deprotection
-
Reagents: 3M HCl, Acetone or THF.
-
Procedure: Reflux the protected sulfone in Acetone/3M HCl (4:1) for 2 hours. Neutralize with
, extract, and recrystallize (EtOAc/Hexanes) to obtain the white solid product.
Part 3: Analytical Characterization
Validating the structure requires confirming the presence of the sulfone and the restoration of the ketone.
Spectroscopic Data Summary
| Technique | Parameter | Expected Value | Structural Assignment |
| 1H NMR | Singlet | ||
| Multiplet | |||
| Multiplet | |||
| Multiplet | |||
| 13C NMR | Singlet | ||
| Singlet | |||
| Singlet | |||
| IR | Strong | ||
| Strong | |||
| MS (ESI) | m/z 177.05 | Positive Mode | Molecular Ion (MW = 176.[2][4]23) |
Troubleshooting
-
Issue: Presence of m/z 193 in MS.
-
Cause: Incomplete oxidation (Sulfoxide intermediate).
-
Remedy: Extend reaction time with Oxone or add 0.5 eq more oxidant.
-
-
Issue: Low yield in Step 4.
-
Cause: Product is water-soluble.[5]
-
Remedy: Use continuous extraction (DCM) or salt out the aqueous phase with NaCl before extraction.
-
Part 4: Pharmacological Utility[6]
In drug discovery, 4-(methylsulfonyl)cyclohexanone is rarely the final drug but a high-value scaffold.
-
Metabolic Stability: The sulfone group is electronically withdrawing and sterically demanding, often used to block metabolic "soft spots" (oxidative metabolism) on aliphatic rings.
-
Solubility Anchor: Unlike lipophilic cyclohexyl groups, the sulfone introduces polarity (
), improving the aqueous solubility of the final drug candidate without introducing ionizable centers (like amines or acids) that might affect membrane permeability. -
Reductive Amination: The ketone is typically reacted with amines (using
) to generate CCR2 antagonists or other GPCR ligands.
References
-
PubChem Compound Summary. (2025). 4-(Methylsulfonyl)cyclohexanone (CID 66940668). National Center for Biotechnology Information. Link
-
IUPAC. (2013). Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names 2013 (Blue Book). Royal Society of Chemistry. Link
-
Trost, B. M., & Curran, D. P. (1981). Chemoselective oxidation of sulfides to sulfones with potassium hydrogen persulfate (Oxone). Tetrahedron Letters, 22(14), 1287-1290. Link
-
Meanwell, N. A. (2011). Synopsis of some recent tactical application of bioisosteres in drug design. Journal of Medicinal Chemistry, 54(8), 2529-2591. Link
Sources
- 1. pdf.benchchem.com [pdf.benchchem.com]
- 2. 4-Bromocyclohexan-1-one | C6H9BrO | CID 11401088 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. CN1772747A - Synthetic method of 1,4-dioxaspiro[4.5]decane-8-one - Google Patents [patents.google.com]
- 4. Blue Book chapter P-1 [iupac.qmul.ac.uk]
- 5. CAS 20277-69-4: Sodium methanesulfinate | CymitQuimica [cymitquimica.com]
